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Compound of Interest

Compound Name: 3-Heptanol

Cat. No.: B047328 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Heptanol: Boiling and

Melting Points

For researchers, scientists, and professionals in drug development, a precise understanding of

the physicochemical properties of organic compounds is fundamental. This guide provides a

detailed examination of the boiling and melting points of 3-Heptanol, including experimental

methodologies for their determination.

Physicochemical Data of 3-Heptanol
3-Heptanol (CAS No: 589-82-2), also known as ethyl n-butyl carbinol, is a secondary alcohol

with the molecular formula C₇H₁₆O.[1] Its physical properties, particularly its boiling and melting

points, are crucial for its handling, purification, and application in various chemical syntheses.

Data Summary
The experimentally determined boiling and melting points of 3-Heptanol are summarized in the

table below. It is important to note that boiling points are highly dependent on atmospheric

pressure.
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Physical Property Value Conditions

Boiling Point 156 °C[2] 760 mmHg

156.7 °C[3] 760 mmHg

146-162 °C (lit.)

66 °C[4][5][6] 20 mmHg

Melting Point -70 °C[2][4][5][6]

Note: One source reported a melting point of 60°C, which is considered an outlier when

compared to multiple other consistent sources reporting -70°C.[3]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

boiling and melting points of a liquid organic compound such as 3-Heptanol.

Boiling Point Determination: Capillary Method
This method, also known as the Siwoloboff method, is a common micro-scale technique for

determining the boiling point of a liquid.[7]

Apparatus:

Thiele tube or oil bath setup (beaker with high-boiling mineral oil and a hot plate with

magnetic stirring)

Thermometer (-10 to 200 °C range)

Small test tube (fusion tube)

Capillary tubes (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Sample of 3-Heptanol
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Procedure:

Sample Preparation: Add a few drops of 3-Heptanol into the small test tube, enough to

create a column of liquid approximately 2-3 cm high.

Capillary Insertion: Place a capillary tube, with its sealed end facing up, into the test tube

containing the 3-Heptanol.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. Ensure

the bottom of the test tube is aligned with the thermometer's bulb.

Heating: Immerse the assembly into a Thiele tube or an oil bath. The heat should be applied

gradually.[7]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This occurs as the air trapped in the capillary expands and is replaced by

the vapor of the liquid.

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles

is observed. Then, remove the heat source. The boiling point is the temperature at which the

bubbling ceases and the liquid begins to enter the capillary tube.[7][8]

Verification: For accuracy, allow the apparatus to cool slightly and then repeat the heating

process to obtain a consistent reading.

Melting Point Determination
Given the very low melting point of 3-Heptanol (-70 °C), a standard heating apparatus is

unsuitable. A cooling bath is required for this determination.

Apparatus:

Low-temperature thermometer

Small test tube

Stirring rod
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Cooling bath (e.g., a Dewar flask filled with a mixture of dry ice and acetone or ethanol)

Sample of 3-Heptanol

Procedure:

Sample Preparation: Place a small amount of 3-Heptanol into a test tube.

Cooling: Immerse the test tube in the cooling bath. The sample should be stirred gently with

the low-temperature thermometer to ensure uniform cooling and prevent supercooling.

Observation of Freezing: The freezing point is the temperature at which the first crystals

appear and remain. This temperature is recorded. For a pure compound, the freezing point is

equivalent to the melting point.

Observation of Melting: To confirm, remove the test tube from the cooling bath and allow it to

warm up slowly. The melting point is the temperature at which the last crystal disappears.

Melting Range: Record the temperature range from the beginning of melting to the complete

liquefaction of the solid.[9] A narrow melting range (typically 0.5-1.0°C) is indicative of a pure

compound.[10][11]

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures described

above.
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Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.
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Melting Point Determination Workflow (Low Temp)
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b047328?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589822&Mask=FFF
https://www.chemsynthesis.com/base/chemical-structure-18377.html
https://www.chemsrc.com/en/cas/589-82-2_897838.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1200328_EN.htm
https://www.chembk.com/en/chem/(3S)-heptan-3-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1200328.htm
https://jeplerts.wordpress.com/2008/12/21/analytical-chemistry-experiment-determination-of-the-boiling-point-of-wine/
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/product/b047328#investigating-the-boiling-and-melting-points-of-3-heptanol
https://www.benchchem.com/product/b047328#investigating-the-boiling-and-melting-points-of-3-heptanol
https://www.benchchem.com/product/b047328#investigating-the-boiling-and-melting-points-of-3-heptanol
https://www.benchchem.com/product/b047328#investigating-the-boiling-and-melting-points-of-3-heptanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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